Cas no 2158-88-5 (Ethyl 3-hydroxythiophene-2-carboxylate)

• Product Name: Ethyl 3-hydroxythiophene-2-carboxylate
• CAS No: 2158-88-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 287602
• PubChem ID: 75095
• Update Time: 2025-04-19

Ethyl 3-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxythiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-hydroxy-, ethyl ester
• ethyl 3-hydroxy-2-thenoate
• (2E)-2-[ethoxy(hydroxy)methylidene]thiophen-3(2H)-one
• EINECS 218-478-6
• 2158-88-5
• Ethyl 3-hydroxy-2-thiophenecarboxylate #
• DTXSID60175940
• NS00049921
• CPNCRCBYQSHUPQ-UHFFFAOYSA-N
• 2-ethoxycarbonyl-3-hydroxythiophene
• CAA15888
• Ethyl3-hydroxythiophene-2-carboxylate
• SCHEMBL9710339
• 2-Thiophenecarboxylic acid, 3-hydroxy-, ethyl ester
• DB-342966

• Inchi： 1S/C7H8O3S/c1-2-10-7(9)6-5(8)3-4-11-6/h3-4,8H,2H2,1H3
• InChI Key： CPNCRCBYQSHUPQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)O

Computed Properties

• Exact Mass: 172.01944
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives